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In-Depth Technical Guide to Basic Yellow 51
For Researchers, Scientists, and Drug Development Professionals

Abstract
Basic Yellow 51, a cationic azomethine dye, is a versatile chemical compound primarily

utilized in the textile and paper industries for its vibrant yellow hue. This technical guide

provides a comprehensive overview of its chemical identity, physicochemical properties, and

established applications. It details available experimental protocols for its synthesis and use in

acrylic fiber dyeing and summarizes its adsorptive and thermodynamic characteristics. While its

primary application lies in materials science, this guide also touches upon its potential use in

biological staining, acknowledging the current limitations in publicly available data for advanced

biological and drug development applications.

Chemical Identification and Properties
Basic Yellow 51 is identified by the CAS Number 83949-75-1 and the Colour Index Number

480538.[1][2] It is a synthetic dye recognized for its high solubility in water, particularly hot

water, a characteristic that facilitates its use in various dyeing processes.[3][4] The compound

typically appears as a yellow powder.[4]
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The dye belongs to the azomethine class of compounds.[1][2] Its cationic nature is due to the

presence of a quaternary ammonium group, which allows it to effectively bind to negatively

charged substrates such as acrylic fibers.[5]

A summary of its key chemical identifiers and properties is presented in Table 1.

Table 1: Chemical Identifiers and Properties of Basic Yellow 51

Identifier/Property Value Reference(s)

CAS Number 83949-75-1 [1][2]

C.I. Number 480538 [1]

Molecular Formula C₂₀H₂₅N₃O₄S [1][2]

Molecular Weight 403.5 g/mol [1][2]

InChI
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Canonical SMILES
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[O-]

[5]

Synonyms

Cationic Yellow X-5GL,

Astrazon Yellow 5GL, Basacryl

Yellow X 2GL, Kayacryl Yellow

3GS

[5]

Appearance Yellow Powder [4]

Solubility Soluble in water [3][4]
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Spectroscopic and Physicochemical Data
Detailed spectroscopic data for Basic Yellow 51 are not widely available in peer-reviewed

literature. As a yellow dye, it is expected to absorb light in the violet-blue region of the visible

spectrum (approximately 400–500 nm). A commercial Near-Infrared (NIR) spectral library is

noted to contain the spectrum of Basic Yellow 51.[6]

Some quantitative data regarding its performance as a dye and its behavior in adsorption

studies are available and summarized in Table 2.

Table 2: Quantitative Physicochemical and Performance Data for Basic Yellow 51

Parameter Value Conditions/Notes Reference(s)

Light Fastness 5 (on AATCC scale)
Assessed on acrylic

fiber.
[7]

Perspiration Fastness

(Fading)
5 (on AATCC scale)

Assessed on acrylic

fiber.
[7]

Maximum Adsorption

Capacity (q_max)
1089.45 mg/g

Adsorbent:

Carbonized paper mill

sludge; Temperature:

55°C.

[8]

Enthalpy of Adsorption

(ΔH°)
+19.32 kJ/mol

Indicates an

endothermic process.
[8]

Free Energy of

Adsorption (ΔG°)
-23.02 kJ/mol

Indicates a

spontaneous process.
[8]

Entropy of Adsorption

(ΔS°)
0.142 kJ/mol·K

Indicates increased

randomness at the

solid-liquid interface.

[8]

Experimental Protocols
Synthesis of Basic Yellow 51

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.ir-spectra.com/download/IS_NIR_dyes_pigments_list.pdf
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://emperordye.com/tds/basic-yellow-51.html
https://emperordye.com/tds/basic-yellow-51.html
https://scispace.com/pdf/efficient-removal-of-basic-yellow-51-dye-via-carbonized-309v19y9fd.pdf
https://scispace.com/pdf/efficient-removal-of-basic-yellow-51-dye-via-carbonized-309v19y9fd.pdf
https://scispace.com/pdf/efficient-removal-of-basic-yellow-51-dye-via-carbonized-309v19y9fd.pdf
https://scispace.com/pdf/efficient-removal-of-basic-yellow-51-dye-via-carbonized-309v19y9fd.pdf
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A general manufacturing method for Basic Yellow 51 has been described.[1][2][9] This

synthesis involves a two-step process: a condensation reaction followed by a quaternization

reaction.

Methodology:

Condensation: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde is reacted with aniline in a

condensation reaction to form an intermediate compound.

Quaternization: The resulting intermediate is then treated with dimethyl sulfate. This step

introduces a methyl group and creates the permanent positive charge on the indolium

nitrogen, forming the final cationic dye.

Isolation: The final product is isolated through filtration and drying.[1][2][9]
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General Synthesis Workflow for Basic Yellow 51

2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde

Condensation Reaction

Aniline

Intermediate Product

Forms Schiff base intermediate

Quaternization

Dimethyl Sulfate

Basic Yellow 51

Forms quaternary ammonium salt

Filtration & Drying

Final Product
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Caption: General synthesis workflow for Basic Yellow 51.
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Protocol for Dyeing Acrylic Fibers
Basic Yellow 51 is extensively used for dyeing acrylic fibers. The process is typically carried

out in an acidic bath, which facilitates the electrostatic interaction between the cationic dye and

the anionic groups in the acrylic polymer.

Methodology:

Dye Bath Preparation: Prepare an aqueous dye bath containing Basic Yellow 51. The bath

is acidified using acetic acid and buffered with sodium acetate to maintain a stable pH of

approximately 4.5.[3][10]

Dyeing Process: Immerse the acrylic fiber material into the dye bath.

Temperature Control: The temperature of the bath is raised. The dye exhibits good transfer

performance at higher temperatures, and the process can be brought to a boil without strict

temperature control.[10]

Electrolyte Addition: To achieve optimal leveling (uniform color distribution), an electrolyte

(e.g., sodium sulfate) is added to the dye bath.[10]

Rinsing and Drying: After the desired shade is achieved, the dyed material is removed,

rinsed with water to remove any unfixed dye, and dried.
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Acrylic Fiber Dyeing Workflow

Dye Bath Preparation

Dyeing Process

Finishing

Basic Yellow 51

Mix to pH ~4.5

Water Acetic Acid / Sodium Acetate

Immerse Acrylic Fiber
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Caption: Workflow for dyeing acrylic fibers with Basic Yellow 51.
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Applications and Mechanism of Action
Textile and Paper Dyeing
The primary application of Basic Yellow 51 is in the dyeing of materials with an anionic

surface, such as acrylic fibers, modified polyester, paper, and leather.[4] The mechanism of

action is based on the strong electrostatic attraction between the positively charged quaternary

ammonium group of the dye molecule and the negatively charged functional groups (e.g.,

sulfonate or carboxylate groups) present on the fiber surface. This interaction results in strong

binding and good colorfastness properties.

Biological Staining and Fluorescence
Basic Yellow 51 has been mentioned for use in biological staining.[5][11] As a cationic dye, it

would be expected to bind to negatively charged cellular components, such as nucleic acids

(DNA, RNA) within the nucleus and cytoplasm, and the inner mitochondrial membrane, which

carries a negative potential. However, specific, validated protocols for its use in histology or

cytology are not readily available in scientific literature. Its potential as a fluorescent probe for

applications like enhancing latent fingerprints has also been noted, suggesting it possesses

fluorescent properties, but detailed photophysical characterization (e.g., excitation/emission

maxima, quantum yield) is not published.[12]

Toxicology and Environmental Considerations
Like many synthetic dyes, Basic Yellow 51 may pose environmental and toxicological

concerns.[5] Cationic dyes can be toxic to aquatic life, and their persistence in the environment

is a known issue. Specific toxicological data, such as the median lethal dose (LD₅₀), for Basic
Yellow 51 are not publicly documented. Standard safety precautions, including the use of

personal protective equipment (PPE) and adherence to proper disposal regulations, are

recommended when handling this compound.[5]

Conclusion
Basic Yellow 51 is a well-established cationic dye with significant applications in the materials

industry, particularly for acrylic fibers. Its chemical identifiers are well-defined, and protocols for

its industrial application are established. While its cationic nature suggests potential for

biological applications, there is a notable lack of in-depth research and published data in this
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area. For professionals in drug development and biological research, Basic Yellow 51 remains

a compound of potential interest, but further investigation into its photophysical properties,

specific cellular interactions, and toxicological profile is required to validate its use as a reliable

biological stain or fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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